Cas no 42341-71-9 (1H-Imidazo[4,5-f]quinazoline(9CI))

• Product Name: 1H-Imidazo[4,5-f]quinazoline(9CI)
• CAS No: 42341-71-9
• MF: C₉H₆N₄
• MW: 170.170740604401
• CID: 927990
• PubChem ID: 45078402
• Update Time: 2025-04-19

1H-Imidazo[4,5-f]quinazoline(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-f]quinazoline(9CI)
• 3H-imidazo[4,5-f]quinazoline
• 42341-71-9
• DTXSID60663514
• pyrimidobenzimidazole
• SCHEMBL2231456
• benzimidazopyrimidine

• Inchi： 1S/C9H6N4/c1-2-8-9(13-5-12-8)6-3-10-4-11-7(1)6/h1-5H,(H,12,13)
• InChI Key： SVDBONWIXMGDMM-UHFFFAOYSA-N
• SMILES： N1C=NC2C3C=NC=NC=3C=CC1=2

Computed Properties

• Exact Mass: 170.059
• Monoisotopic Mass: 170.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5A^2
• XLogP3: 1.1